Cas no 95232-59-0 (Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-)

• Product name: Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
• CAS No: 95232-59-0
• MF: C₆H₇NO₂
• MW: 125.12528
• CID: 799298
• PubChem ID: 45085188

Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
• Ethanone, 1-(3-hydroxy-1H-pyrrol-2-yl)- (9CI)
• DTXSID101291655
• 95232-59-0
• 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone

• Inchi： InChI=1S/C6H7NO2/c1-4(8)6-5(9)2-3-7-6/h2-3,7,9H,1H3
• InChI Key： IDHRFIUIOTTZCB-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=CN1)O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones